Cas no 29679-58-1 (Fenoprofen)

• Product Name: Fenoprofen
• CAS No: 29679-58-1
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD00072027
• CID: 264713
• PubChem ID: 3342
• Update Time: 2025-05-24

Fenoprofen Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-methyl-3-phenoxy-
• α-methyl-3-phenoxybenzeneacetic acid
• 2-(3-phenoxyphenyl)propanoic acid
• 2-(3-Phenoxyphenyl)propionic acid
• fenoprofen
• Fenoprofenum
• Nalfon
• Fenoprofeno
• Fenoprofene
• Fenoprofen calcium
• (+-)-m-Phenoxyhydratropic acid
• alpha-Methyl-3-phenoxybenzeneacetic acid
• Fenoprofenum [INN-Latin]
• Fenoprofene [INN-French]
• Fenoprofeno [INN-Spanish]
• (+-)-2-(3-Phenoxyphenyl)propionic acid
• (+/-)-Fenoprofen
• alpha-(m-phenoxyphenyl)propionic acid
• 2-(m-phenoxyphenyl)propionic acid
• Fenoprofen calcium hydrate
• Q2555245
• ALPHA-DL-2-(3-PHENOXYPHENYL)PROPIONIC ACID
• GTPL4820
• DB00573
• UNII-RA33EAC7KY
• KBioSS_001732
• 3-phenoxy-hydratropic acid
• CHEBI:5004
• NSC757813
• Benzeneacetic acid, alpha-methyl-3-phenoxy-
• (+/-)-2-(3-Phenoxyphenyl)propionic acid
• AB00052197_06
• BSPBio_000768
• Epitope ID:139975
• SPBio_001402
• BPBio1_000846
• KBio3_001860
• 2-(3-phenoxyphenyl)-propionic acid
• UNM-0000306101
• Fenoprofen [USAN:INN:BAN]
• 31879-05-7
• HMS1921B19
• Benzeneacetic acid, .alpha.-methyl-3-phenoxy-
• calcium;2-(3-phenoxyphenyl)propionic acid;hydrate
• CS-W019775
• (+-)-M-PHENOXYHYDROTROPIC ACID
• J-018559
• 29679-58-1
• Fenoprofen calcium salt dihydrate
• Feneprofen calcium salt dihydrate
• cid_16219353
• (2R)-2-(3-phenoxyphenyl)propanoic acid
• SPBio_002707
• Spectrum5_001311
• A-methyl-3-phenoxy-
• Lilly-53858
• Prestwick2_000754
• Di-benzeneacetate, .alpha.-methyl-3-phenoxy-, calcium salt, dihydrate
• Prestwick3_000754
• NCGC00094887-01
• Fenoprofen (USAN/INN)
• NSC-757813
• SBI-0051632.P002
• D02350
• SR-05000001767
• NCGC00094887-02
• alpha-(m-phenoxyphenyl)-propionic acid
• BRN 2118687
• AB00052197-04
• EINECS 249-770-1
• AB00052197_05
• Benzeneacetic acid, ?-methyl-3-phenoxy-
• HMS2092B07
• SPECTRUM1501011
• EN300-124340
• FENOPROFEN [WHO-DD]
• FENOPROFEN [INN]
• Lilly 53858
• Spectrum_001252
• FENOPROFEN [HSDB]
• DTXCID503045
• BDBM54705
• DivK1c_000848
• Spectrum4_001009
• FENOPROFEN [VANDF]
• M01AE04
• NS00003905
• (.+/-.)-m-Phenoxyhydratropic acid
• DL-2-(3-phenoxyphenyl)propionic acid
• HSDB 3328
• Pharmakon1600-01501011
• Hydratropic acid, m-phenoxy-, (+-)-
• MFCD00072027
• FENOPROFEN [MI]
• Fenoprofenum (INN-Latin)
• Spectrum3_000910
• Benzeneacetic acid, alpha-methyl-3-phenoxy-, (+-)-
• NSC 757813
• KBio2_006868
• AS-30559
• IDI1_000848
• RA33EAC7KY
• AB00052197
• A875776
• CCG-39009
• 2-(3-Phenoxyphenyl)propanoic acid #
• DTXSID9023045
• Lilly 53838
• KBio2_001732
• 2-[3-(phenyloxy)phenyl]propanoic acid
• FENOPROFEN [USAN]
• KBio2_004300
• 3-Phenoxyhydratropic acid
• 3-(4-Phenoxyphenyl)propionic acid,98%
• HY-B1456A
• Hydratropic acid, m-phenoxy-, (.+/-.)-
• HMS502K10
• HMS2090G18
• CHEMBL1297
• Prestwick0_000754
• Prestwick1_000754
• SCHEMBL3797
• KBioGR_001477
• (+/-)-m-phenoxyhydratropic acid
• Fenoprofeno (INN-Spanish)
• EINECS 250-850-3
• Benzeneacetic acid,
• KBio1_000848
• SR-05000001767-1
• calcium;2-(3-phenoxyphenyl)propanoic acid;hydrate
• Spectrum2_001391
• AKOS005256238
• 2-(3-Phenoxy-phenyl)-propionic acid
• Fenoprofene (INN-French)
• Benzeneacetic acid, .alpha.-methyl-3-phenoxy-, (.+/-.)-
• NCGC00094887-03
• NINDS_000848
• C06997
• BRD-A81129465-001-04-6
• DA-49224
• DS-017185
• BRD-A81129465-238-01-0
• BRD-A81129465-001-03-8
• BBL100921
• STL554715
• Benzeneacetic acid, a-methyl-3-phenoxy-, (as)-
• Fenoprofen

• MDL： MFCD00072027
• Inchi： 1S/C15H14O3/c1-11(15(16)17)12-6-5-9-14(10-12)18-13-7-3-2-4-8-13/h2-11H,1H3,(H,16,17)
• InChI Key： RDJGLLICXDHJDY-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(=C1)C(C(=O)O)C

Computed Properties

• Exact Mass: 242.09432
• Monoisotopic Mass: 242.094294
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: N/A
• Boiling Point: 381.3±25.0 °C at 760 mmHg
• Flash Point: 141.7±16.7 °C
• Refractive Index: 1.583
• Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol (Sparingly)
• PSA: 46.53
• LogP: 3.1
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Fenoprofen Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on Fenoprofen

Fenoprofen: A Comprehensive Overview

Fenoprofen, with the CAS number 29679-58-1, is a nonsteroidal anti-inflammatory drug (NSAID) that has been widely used in the medical field for its potent anti-inflammatory and analgesic properties. Derived from the propionic acid class of NSAIDs, Fenoprofen is primarily employed to alleviate pain and reduce inflammation in conditions such as arthritis, musculoskeletal disorders, and post-surgical pain. This article delves into the chemical structure, pharmacological properties, clinical applications, and recent advancements associated with Fenoprofen.

The chemical structure of Fenoprofen is characterized by its ability to inhibit cyclooxygenase (COX) enzymes, which are pivotal in the synthesis of prostaglandins—key mediators of inflammation and pain. Recent studies have highlighted the selective inhibition of COX-2 over COX-1 by Fenoprophen, which minimizes its gastrointestinal side effects compared to traditional NSAIDs. This selective inhibition has been a focal point in recent research, particularly in the development of safer NSAIDs for long-term use.

One of the most significant advancements in Fenoprophen research involves its application in targeted drug delivery systems. Scientists have explored the use of nanotechnology to enhance the bioavailability and reduce systemic side effects. For instance, encapsulating Fenoprophen in lipid nanoparticles has shown promise in improving its stability and delivery efficiency to inflamed tissues. These innovations are expected to revolutionize the treatment of chronic inflammatory conditions such as rheumatoid arthritis.

Another area of interest is the exploration of Fenoprophen's potential in dermatology. Recent clinical trials have demonstrated its efficacy in treating inflammatory skin disorders such as psoriasis and acne. The anti-inflammatory properties of Fenoprophen make it a viable candidate for topical formulations, offering a non-invasive treatment option for patients. This emerging application underscores the versatility of Fenoprophen beyond its traditional uses.

In terms of pharmacokinetics, Fenoprophen exhibits rapid absorption following oral administration, with peak plasma concentrations achieved within 1-2 hours. Its half-life is relatively short, necessitating frequent dosing regimens. However, researchers are investigating extended-release formulations to improve patient compliance and reduce dosing frequency. These developments aim to enhance the therapeutic profile of Fenoprophen while maintaining its efficacy.

Despite its benefits, Fenoprophen is not without limitations. Like other NSAIDs, it carries a risk of gastrointestinal irritation and cardiovascular events when used chronically. Recent studies have emphasized the importance of individualized dosing and monitoring to mitigate these risks. Additionally, ongoing research is focused on identifying biomarkers that can predict patient response to Fenoprophen, enabling personalized treatment strategies.

In conclusion, Fenoprophen remains a valuable therapeutic agent with a broad spectrum of applications in pain management and inflammation reduction. Its continued evolution through advanced drug delivery systems and targeted therapies positions it as a cornerstone in modern medicine. As research progresses, we can anticipate further innovations that will expand its clinical utility while ensuring patient safety.